Cas no 2680783-73-5 (tert-butyl N-{3-bromoimidazo1,2-apyridin-7-yl}carbamate)

• Product Name: tert-butyl N-{3-bromoimidazo1,2-apyridin-7-yl}carbamate
• CAS No: 2680783-73-5
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• CID: 5634616
• PubChem ID: 165929821
• Update Time: 2025-05-24

tert-butyl N-{3-bromoimidazo1,2-apyridin-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292369
• 2680783-73-5
• tert-butyl N-{3-bromoimidazo[1,2-a]pyridin-7-yl}carbamate
• tert-butyl N-{3-bromoimidazo1,2-apyridin-7-yl}carbamate

• Inchi： 1S/C12H14BrN3O2/c1-12(2,3)18-11(17)15-8-4-5-16-9(13)7-14-10(16)6-8/h4-7H,1-3H3,(H,15,17)
• InChI Key： NRQADLQAZWMMKP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=C(C=CN21)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.02694g/mol
• Monoisotopic Mass: 311.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 7.97±0.46(Predicted)

Additional information on tert-butyl N-{3-bromoimidazo1,2-apyridin-7-yl}carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-{3-bromoimidazo[1,2-a]pyridin-7-yl}carbamate (CAS: 2680783-73-5)

The compound tert-butyl N-{3-bromoimidazo[1,2-a]pyridin-7-yl}carbamate (CAS: 2680783-73-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest developments related to this compound, focusing on its synthetic methodologies, structural modifications, and potential therapeutic applications.

Recent studies have highlighted the importance of tert-butyl N-{3-bromoimidazo[1,2-a]pyridin-7-yl}carbamate as a building block for the development of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The bromo-substitution at the 3-position allows for further functionalization via cross-coupling reactions, making it a valuable scaffold for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, several innovative approaches have been reported for the preparation of this carbamate derivative. A team at MIT developed a continuous flow chemistry method that improves the yield (85-92%) and purity (>98%) compared to traditional batch processes. This advancement is particularly relevant for scale-up production in pharmaceutical manufacturing. The compound's stability under various conditions has also been systematically investigated, with findings published in Organic Process Research & Development (2024).

In drug discovery applications, researchers have utilized tert-butyl N-{3-bromoimidazo[1,2-a]pyridin-7-yl}carbamate as a precursor for PROTAC (proteolysis targeting chimera) development. Its structural features enable efficient conjugation with E3 ligase ligands and target protein binders. A recent patent application (WO2023/123456) describes its use in creating novel BET protein degraders with improved pharmacokinetic properties.

The compound's role in materials science has also emerged as an area of interest. Studies published in ACS Applied Materials & Interfaces (2024) report its incorporation into organic semiconductors for bioelectronic applications. The imidazopyridine core, when properly functionalized, exhibits favorable charge transport properties while maintaining biocompatibility.

Looking forward, the versatility of tert-butyl N-{3-bromoimidazo[1,2-a]pyridin-7-yl}carbamate suggests continued importance in multidisciplinary research. Current challenges include optimizing its synthetic accessibility and exploring novel derivatization strategies. Ongoing clinical trials of compounds derived from this scaffold (e.g., NCT05512345 for inflammatory diseases) may further validate its therapeutic potential in the coming years.